Cas no 1270494-08-0 (2,2,2-trifluoro-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1270494-08-0
• MF: C₉H₆F₇N
• MW: 261.139466762543
• CID: 5811735
• PubChem ID: 77128464
• Update Time: 2025-05-24

2,2,2-trifluoro-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-amine
• 2,2,2-trifluoro-1-[5-fluoro-2-(trifluoromethyl)phenyl]ethan-1-amine
• EN300-1933137
• 1270494-08-0

• Inchi： 1S/C9H6F7N/c10-4-1-2-6(8(11,12)13)5(3-4)7(17)9(14,15)16/h1-3,7H,17H2
• InChI Key： FHJLKHSNBMCATP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1C(F)(F)F)F)N)(F)F

Computed Properties

• Exact Mass: 261.03884633g/mol
• Monoisotopic Mass: 261.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2,2-trifluoro-1-5-fluoro-2-(trifluoromethyl)phenylethan-1-amine

2,2,2-Trifluoro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine

The compound 2,2,2-trifluoro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine (CAS No. 1270494-08-0) is a highly fluorinated aromatic amine with a complex structure that combines multiple fluorinated groups. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a trifluoromethyl group attached to the ethanamine backbone and a fluorinated phenyl ring, which contributes to its high stability and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in drug design, particularly in enhancing the pharmacokinetic properties of molecules. The presence of multiple fluorine atoms in 2,2,2-trifluoro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine not only increases its lipophilicity but also improves its bioavailability. This makes it a promising candidate for use in the development of new therapeutic agents targeting various diseases, including cancer and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown potential in the field of agrochemicals. Its ability to withstand harsh environmental conditions and its selective toxicity make it an ideal candidate for use as a herbicide or insecticide. Researchers have also explored its role as a building block for synthesizing more complex molecules with enhanced biological activity.

The synthesis of 2,2,2-trifluoro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product. These advancements have made the compound more accessible for large-scale production and further research.

One of the most exciting developments in recent years is the application of this compound in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating 2,2,2-trifluoro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine into polymer matrices can significantly enhance their electrical conductivity and thermal stability.

The environmental impact of CAS No. 1270494-08-0 has also been a topic of interest among scientists. Studies have shown that while the compound is highly effective in its intended applications, it can persist in the environment under certain conditions. This has led to calls for further research into its degradation pathways and potential mitigation strategies to minimize its ecological footprint.

In conclusion, 2,2,2-trifluoro-1-(5-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amie (CAS No. 1270494-08-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and potential for further innovation make it an important area of focus for researchers and industry professionals alike.